Cas no 893637-57-5 (4-(3-Fluoro-4-formylphenyl)benzoic acid)

• Product Name: 4-(3-Fluoro-4-formylphenyl)benzoic acid
• CAS No: 893637-57-5
• MF: C₁₄H₉FO₃
• MW: 244.217867612839
• MDL: MFCD08701430
• CID: 5610861
• PubChem ID: 23005045
• Update Time: 2025-10-31

4-(3-Fluoro-4-formylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-formylphenyl)benzoic acid
• 893637-57-5
• AKOS004117177
• EN300-842843
• 4-(3-Fluoro-4-formylphenyl)benzoic acid

• MDL： MFCD08701430
• Inchi： 1S/C14H9FO3/c15-13-7-11(5-6-12(13)8-16)9-1-3-10(4-2-9)14(17)18/h1-8H,(H,17,18)
• InChI Key： MCRZGIDPGSYOSV-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 244.05357231g/mol
• Monoisotopic Mass: 244.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Fluoro-4-formylphenyl)benzoic acid

Professional Introduction to 4-(3-Fluoro-4-formylphenyl)benzoic Acid (CAS No. 893637-57-5)

4-(3-Fluoro-4-formylphenyl)benzoic acid, with the chemical identifier CAS No. 893637-57-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications.

The structural features of 4-(3-Fluoro-4-formylphenyl)benzoic acid make it a particularly intriguing molecule for medicinal chemists. The presence of both a fluoro substituent and a formyl group in its aromatic ring system imparts unique electronic and steric properties that can influence its interactions with biological targets. Specifically, the fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the pharmacokinetic profile of drug candidates.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. Among these efforts, benzoic acid derivatives have emerged as a promising class of scaffolds due to their well-documented biological activity. The introduction of functional groups such as the formyl group in 4-(3-Fluoro-4-formylphenyl)benzoic acid opens up possibilities for further derivatization, enabling the creation of new analogs with tailored properties.

The< strong>CAS No. 893637-57-5 associated with this compound serves as a unique identifier, facilitating its recognition and use in scientific literature and industrial applications. This standardized nomenclature ensures consistency across different databases and publications, which is essential for collaborative research and regulatory compliance.

One of the most compelling aspects of 4-(3-Fluoro-4-formylphenyl)benzoic acid is its potential as a building block for more complex drug molecules. The combination of the fluoro and formyl functionalities provides multiple points of interaction with biological targets, making it an attractive candidate for structure-based drug design. Researchers have leveraged these features to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

The< strong formyl group, in particular, is a versatile handle that can undergo further chemical transformations, including condensation reactions to form heterocyclic structures or reduction to alcohols. These modifications can lead to compounds with improved solubility, bioavailability, or selectivity. For instance, recent studies have demonstrated the utility of< strong >4-(3-Fluoro-4-formylphenyl)benzoic acidin generating novel kinase inhibitors by incorporating it into peptidomimetic scaffolds.

The< strong fluoro substituent , on the other hand, has been extensively studied for its ability to enhance metabolic stability and binding affinity at protein targets. In particular, fluorine atoms at specific positions in aromatic rings can significantly improve the pharmacokinetic properties of drug candidates by resisting enzymatic degradation. This feature has been exploited in the development of antiviral and anticancer agents, where< strong >fluorinated benzoic acid derivatives have shown promise in preclinical studies.

In conclusion, < strong >4-(3-Fluoro-4-formylphenyl)benzoic acid (CAS No. 893637-57-5) strong > represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both< strong >fluoro strong >and< strong >formyl strong >groups, make it a valuable scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.